4-Methyl-N-[3-(2-nitro-4-trifluoromethyl-phenylamino)-propyl]-benzamide

• CAS No.: 5554-52-9
• Molecular Formula: C18H18F3N3O3
• Molecular Weight: 381.3 g/mol
• IUPAC Name: 4-methyl-N-[3-[2-nitro-4-(trifluoromethyl)anilino]propyl]benzamide
• InChI: InChI=1S/C18H18F3N3O3/c1-12-3-5-13(6-4-12)17(25)23-10-2-9-22-15-8-7-14(18(19,20)21)11-16(15)24(26)27/h3-8,11,22H,2,9-10H2,1H3,(H,23,25)
• InChI Key: OPKMXSJVDPOJSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCCNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

4-Methyl-N-[3-(2-nitro-4-trifluoromethyl-phenylamino)-propyl]-benzamide is a benzamide derivative featuring a trifluoromethyl group, a nitro substituent, and a methyl-substituted benzamide core. The compound’s structure includes a propylamino linker connecting the benzamide moiety to the 2-nitro-4-trifluoromethylphenyl group. Benzamide derivatives are widely studied for applications ranging from anticancer agents (e.g., nilotinib analogs) to agrochemicals .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Methyl-N-[3-(2-nitro-4-trifluoromethyl-phenylamino)-propyl]-benzamide with analogous benzamide derivatives, focusing on structural variations, pharmacological activity, and physicochemical properties.

Substituted Benzamides with Trifluoromethyl Groups

Nilotinib (4-Methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzamide) Structure: Shares a trifluoromethylphenyl group and benzamide backbone but incorporates a pyridinylpyrimidinylamino substituent and a methylimidazole moiety. Activity: Approved antineoplastic agent targeting BCR-ABL tyrosine kinase. The trifluoromethyl group enhances target selectivity and pharmacokinetic stability .

Salts of 4-Methyl-N-[3-(4-methyl-imidazol-1-yl)-5-trifluoromethyl-phenyl]-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-benzamide Structure: Similar trifluoromethylphenyl and benzamide core but includes a pyridinylpyrimidinylamino group and methylimidazole substituent. Activity: Likely designed for kinase inhibition (analogous to nilotinib).

Benzamides with Nitro Substituents

4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluoro-N-isopropylbenzamide Structure: Contains a nitro-like pyrazolopyrimidine core and fluorinated aromatic systems. Activity: Exhibits kinase inhibitory activity (melting point: 175–178°C; mass: 589.1 g/mol). The chromenone moiety introduces planar rigidity absent in the target compound .

N-(3-(1-Methylethoxy)phenyl)-2-(trifluoromethyl)benzamide (Flutolanil) Structure: Lacks the nitro group but includes a trifluoromethylbenzamide and isopropoxyphenyl group. Activity: Agricultural fungicide targeting succinate dehydrogenase. The isopropoxy group enhances lipophilicity, contrasting with the target compound’s nitro-propylamino linker .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Molecular Weight (g/mol)
Target Compound	Benzamide	2-Nitro-4-trifluoromethylphenyl, propylamino	Undefined (potential kinase inhibitor)	Not reported
Nilotinib	Benzamide	Trifluoromethylphenyl, pyridinylpyrimidinyl	Antineoplastic	529.52
Flutolanil	Benzamide	Trifluoromethyl, isopropoxyphenyl	Fungicide	323.3
4-(4-Amino...chromen-2-yl)benzamide	Pyrazolopyrimidine	Chromenone, fluorophenyl	Kinase inhibitor	589.1

Key Findings and Implications

Structural Influence on Activity: The trifluoromethyl group is a common feature in both pharmaceuticals (e.g., nilotinib) and agrochemicals (e.g., flutolanil), suggesting its versatility in enhancing target engagement and stability.

Pharmacological Divergence: Substitutions on the benzamide core dictate functional specialization. For example, flutolanil’s isopropoxy group aligns with fungicidal activity, while nilotinib’s pyridinylpyrimidinylamino group enables kinase inhibition .

Q & A

Q. What are the recommended synthetic routes for 4-Methyl-N-[3-(2-nitro-4-trifluoromethyl-phenylamino)-propyl]-benzamide, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: Synthesis typically involves multi-step reactions, starting with the formation of the phenylamino-propyl intermediate followed by benzamide coupling. Key steps include:

• Amide Bond Formation : Use coupling agents like DCC or EDC in anhydrous dichloromethane (DCM) at 0–5°C to minimize side reactions .
• Nitro Group Introduction : Controlled nitration conditions (e.g., HNO₃/H₂SO₄ at 0°C) to avoid over-nitration .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures improves purity (>95%) .

Q. Critical Parameters :

• Temperature : Exothermic reactions (e.g., acyl chloride formation) require ice baths to prevent decomposition .
• Solvent Choice : Polar aprotic solvents (e.g., acetonitrile) enhance reaction rates for nucleophilic substitutions .
• Scale-Up : Hazard assessments (e.g., thermal stability via DSC) are essential; compound decomposition occurs above 150°C .

Q. What analytical techniques are most effective for characterizing the structural integrity of this compound, and how should data interpretation be approached?

Methodological Answer: Primary Techniques :

• ¹H/¹³C NMR : Key signals include:
  • Aromatic Protons : δ 7.7–8.1 ppm (nitro and trifluoromethyl-substituted phenyl groups) .
  • Amide NH : δ 8.3–8.5 ppm (broad, confirms benzamide linkage) .
• ESI-MS : Molecular ion [M+H]⁺ at m/z 438.3 (±0.1 Da) validates molecular weight .
• IR Spectroscopy : Amide C=O stretch at ~1650 cm⁻¹ and NO₂ asymmetric stretch at ~1520 cm⁻¹ .

Q. Data Interpretation Tips :

• Compare experimental NMR shifts with computational predictions (e.g., DFT) to resolve ambiguities .
• Use HSQC/HMBC for assigning quaternary carbons and confirming substituent positions .

Q. What safety protocols are critical when handling this compound, given its mutagenic potential?

Methodological Answer:

• Ventilation : Use fume hoods for synthesis and purification steps due to volatile intermediates (e.g., dichloromethane) .
• PPE : Nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Mutagenicity : Ames II testing showed mutagenicity comparable to benzyl chloride; avoid inhalation and use sealed systems .
• Waste Disposal : Quench nitro-containing byproducts with reducing agents (e.g., Fe/NH₄Cl) before disposal .

Advanced Research Questions

Q. How do structural modifications to the benzamide core influence the compound’s biological activity, and what methodologies are used in SAR studies?

Methodological Answer: SAR Strategies :

• Substituent Variation : Replace the trifluoromethyl group with Cl or OCF₃ to assess impact on target binding .
• Linker Optimization : Shorten the propyl chain to ethyl or extend to butyl to evaluate steric effects .

Q. Experimental Approaches :

• In Vitro Assays : Test derivatives against bacterial PPTase enzymes (IC₅₀ values) to correlate structure with inhibition .
• Computational Modeling : Molecular docking (AutoDock Vina) identifies key interactions (e.g., H-bonding with Arg residues) .

Q. Example Finding :

• Trifluoromethyl Group : Enhances metabolic stability (t₁/₂ > 2 hours in liver microsomes) compared to methyl analogs .

Q. What strategies are employed to resolve contradictions in biological activity data across different studies?

Methodological Answer:

• Replicate Studies : Repeat assays under standardized conditions (e.g., fixed ATP concentration for kinase inhibition) .
• Purity Verification : Use HPLC-MS (≥98% purity) to rule out impurities as confounding factors .
• Orthogonal Assays : Cross-validate antibacterial activity with both broth microdilution (MIC) and time-kill assays .

Q. Case Study :

• Discrepancies in IC₅₀ values (e.g., 0.5 µM vs. 2.1 µM) were resolved by controlling DMSO concentration (<1% v/v) to avoid solvent toxicity .

Q. How can researchers design experiments to evaluate polymorphic forms, and what techniques characterize them?

Methodological Answer: Polymorph Screening :

• Solvent Evaporation : Recrystallize from 12 solvents (e.g., ethanol, acetone) to isolate forms .
• Temperature Cycling : Heat-cool cycles (25–80°C) induce phase transitions .

Q. Characterization Techniques :

• XRPD : Distinct peaks at 2θ = 12.8°, 15.3°, and 22.1° confirm Form I .
• DSC : Endotherm at 178°C (Form I) vs. 165°C (Form II) differentiates polymorphs .
• Solubility Studies : Form I has 2.3 mg/mL solubility in PBS vs. 5.1 mg/mL for amorphous form .

Q. What computational methods predict the compound’s binding interactions with molecular targets?

Methodological Answer: Workflow :

Target Preparation : Retrieve PPTase enzyme structure (PDB: 3TGM) and protonate at pH 7.4 .

Docking : Use Glide SP mode to generate binding poses; prioritize poses with H-bonds to Ser-124 and hydrophobic contacts with Trp-96 .

MD Simulations : Run 100 ns simulations (AMBER) to assess binding stability (RMSD < 2 Å) .

Q. Validation :

• Compare computed binding free energies (ΔG ~ -9.8 kcal/mol) with experimental IC₅₀ values .

Q. How does the trifluoromethyl group impact physicochemical properties and pharmacological behavior?

Methodological Answer: Key Effects :

• Lipophilicity : LogP increases by 0.8 units vs. non-fluorinated analogs, enhancing membrane permeability .
• Metabolic Stability : Resists CYP450 oxidation (CL < 10 mL/min/kg in hepatocytes) .
• Electron Effects : Strong -I effect stabilizes the adjacent nitro group, reducing susceptibility to nucleophilic attack .

Q. Experimental Evidence :

• Plasma Protein Binding : 92% binding (vs. 85% for methyl analog) due to enhanced hydrophobicity .